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Compound of Interest

Compound Name: Propazine-d14

Cat. No.: B12302533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Propazine-d14, a deuterated analog of

the herbicide propazine. Its primary application is as an internal standard in analytical

chemistry, particularly for the quantitative analysis of propazine in various matrices. This

document outlines its chemical properties, details its use in a key experimental protocol, and

provides essential safety information.

Core Concepts: Understanding Propazine-d14
Propazine-d14 is the deuterium-labeled form of propazine, a triazine herbicide. In Propazine-
d14, fourteen hydrogen atoms have been replaced with deuterium atoms. This isotopic labeling

makes it an ideal internal standard for mass spectrometry-based analytical methods.[1]

Because it is chemically almost identical to propazine, it behaves similarly during sample

preparation and analysis. However, its increased mass allows it to be distinguished from the

non-labeled propazine by a mass spectrometer. This allows for accurate quantification of

propazine, even if some of the sample is lost during preparation.

Physicochemical Properties and Identification
A summary of the key quantitative data for Propazine-d14 is presented in the table below.
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Property Value

Chemical Name
6-chloro-N,N'-bis(isopropyl-d7)-1,3,5-triazine-

2,4-diamine

Synonyms Propazine-d14 (di-iso-propyl-d14)

CAS Number 1219802-87-5

Molecular Formula C₉H₂D₁₄ClN₅

Molecular Weight 243.80 g/mol [2]

Chemical Purity ≥98%

Isotopic Enrichment ≥98 atom % D[2]

Appearance White to off-white solid

Primary Application: Internal Standard in Analytical
Methods
The principal use of Propazine-d14 is as an internal standard for the precise quantification of

propazine in environmental and biological samples. Its application is crucial in methods that

require high accuracy and precision, such as regulatory monitoring of pesticide residues in

drinking water.

Logical Relationship: Propazine and Propazine-d14
The relationship between propazine and Propazine-d14 is foundational to its application.

Propazine is the target analyte, the substance being measured, while Propazine-d14 serves

as a chemically analogous but mass-distinct internal standard to ensure accurate

measurement.
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Logical Relationship of Propazine and Propazine-d14
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Caption: Relationship between Propazine and Propazine-d14.

Experimental Protocol: EPA Method 536
A key experimental application of Propazine-d14 is in the U.S. Environmental Protection

Agency (EPA) Method 536.[3] This method is for the determination of triazine pesticides and

their degradates in drinking water by liquid chromatography/tandem mass spectrometry

(LC/MS/MS).[3]

Detailed Methodology of EPA Method 536
1. Scope and Application: This method is intended for the analysis of triazine pesticides,

including propazine, in finished drinking water.[3]

2. Summary of Method: A 500-µL aliquot of the water sample is fortified with a solution of

isotopically labeled internal standards, including Propazine-d14. The sample is then directly

injected into a liquid chromatograph for separation, followed by detection with a tandem mass

spectrometer. Quantification is performed by comparing the response of the native pesticide to

the response of its corresponding isotopically labeled internal standard.

3. Reagents and Standards:

Reagent Water: Purified water, free of any interfering substances.
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Methanol: High purity, for preparing standard solutions.

Ammonium Acetate: For preparation of the mobile phase.

Propazine and Propazine-d14 Stock Solutions: Prepared in methanol at a concentration of 1

mg/mL.

Internal Standard Spiking Solution: A solution containing Propazine-d14 and other internal

standards at a specified concentration in methanol.

Calibration Standards: A series of solutions containing known concentrations of propazine

and a constant concentration of Propazine-d14 are prepared by diluting the stock solutions.

4. Sample Preparation:

Collect water samples in clean containers.

Dechlorinate the samples if residual chlorine is present.

Add a preservative to prevent microbial degradation of the analytes.

Prior to analysis, allow the samples to come to room temperature.

In a vial, combine 500 µL of the water sample with a small, precise volume of the internal

standard spiking solution.

5. Instrumental Analysis (LC/MS/MS):

Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system capable

of gradient elution is used to separate propazine from other compounds in the sample.

Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient of methanol and ammonium acetate in water.

Tandem Mass Spectrometer: A mass spectrometer capable of multiple reaction monitoring

(MRM) is used for detection and quantification.
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Ionization: Electrospray ionization (ESI) in the positive ion mode.

MRM Transitions: Specific precursor and product ion transitions are monitored for both

propazine and Propazine-d14 to ensure selectivity and accurate quantification.

6. Data Analysis and Quantification:

A calibration curve is generated by plotting the ratio of the peak area of propazine to the

peak area of Propazine-d14 against the concentration of propazine in the calibration

standards.

The concentration of propazine in the water sample is determined from the calibration curve

using the measured peak area ratio of propazine to Propazine-d14 in the sample.

Experimental Workflow: Use of Propazine-d14 as an
Internal Standard
The following diagram illustrates the typical workflow for using Propazine-d14 as an internal

standard in an analytical method like EPA Method 536.
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Workflow for Propazine Analysis using Propazine-d14 Internal Standard
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Caption: Workflow for propazine analysis.

Safety and Handling
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For detailed safety information, refer to the Safety Data Sheet (SDS) for propazine.[4][5] As

Propazine-d14 is isotopically labeled propazine, similar handling precautions should be taken.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and eye

protection.[5]

Handling: Handle in a well-ventilated area. Avoid breathing dust.[5]

Storage: Store in a tightly sealed container in a cool, dry place.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. Always consult the relevant Safety Data Sheet (SDS) and

follow established laboratory safety protocols when handling any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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